Ethyl 5,7-dichloropyrazolo[1,5-A]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 5,7-dichloropyrazolo[1,5-a]pyrimidine-3-carboxylate
• InChI: InChI=1S/C9H7Cl2N3O2/c1-2-16-9(15)5-4-12-14-7(11)3-6(10)13-8(5)14/h3-4H,2H2,1H3
• InChI Key: JDTUBXNZVFYLQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2N=C(C=C(N2N=C1)Cl)Cl
• Molecular Formula: C9H7Cl2N3O2
• Molecular Weight: 260.07 g/mol

Description

Ethyl 5,7-dichloropyrazolo[1,5-A]pyrimidine-3-carboxylate (EDCP) is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields such as medicinal chemistry, agriculture, and material science. EDCP is a pyrazolo[1,5-A]pyrimidine derivative that exhibits unique chemical and biological properties, making it an attractive target for research and development.

Scientific Research Applications

Synthesis of Novel Compounds

• Ethyl 5,7-dichloropyrazolo[1,5-A]pyrimidine-3-carboxylate serves as a precursor in the synthesis of various novel heterocyclic compounds. For instance, it has been used to create pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-ones, which are of interest due to their potential as benzodiazepine receptor ligands (Bruni et al., 1994). Similarly, it has played a role in the formation of trifluoromethylated pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones, with certain derivatives found to be novel fluorescent molecules and potential monocotyledonous Echinochloa crus-galli L. Beauv inhibitors (Wu et al., 2006).

Reactivity and Transformations

• Studies have explored the reactivity and transformations of similar ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate derivatives. For instance, research on the regioselective synthesis of substituted pyrazolo[1,5-a]pyrimidine-3-carboxamides reveals the tunable nature of N-alkylation in these compounds (Drev et al., 2014). This kind of research aids in understanding the chemical behavior and potential applications of these compounds in further synthetic endeavors.

Biological Activity and Potential Applications

• Some derivatives of ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate have been studied for their biological activity. For example, certain synthesized heterocycles derived from similar compounds have demonstrated notable biocidal properties against various bacteria and fungi, indicating their potential use in developing new antimicrobial agents (Youssef et al., 2011). Additionally, the synthesis and evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents highlight the significance of these compounds in medicinal chemistry (Rahmouni et al., 2016).

Fluorescent Properties and Analytical Applications

• The fluorescent properties of certain derivatives of this compound suggest their potential use as fluorophores in various analytical and diagnostic applications. This is particularly relevant in the context of developing new imaging agents and sensors (Wu et al., 2006).